Cas no 1935327-71-1 (4-hydroxy-5-methyl-5H,7H-6lambda6-thieno3,4-dpyrimidine-6,6-dione)

• Product Name: 4-hydroxy-5-methyl-5H,7H-6lambda6-thieno3,4-dpyrimidine-6,6-dione
• CAS No: 1935327-71-1
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 5246313
• Update Time: 2025-10-29

4-hydroxy-5-methyl-5H,7H-6lambda6-thieno3,4-dpyrimidine-6,6-dione Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyrimidin-4(3H)-one, 5,7-dihydro-5-methyl-, 6,6-dioxide
• 4-hydroxy-5-methyl-5H,7H-6lambda6-thieno3,4-dpyrimidine-6,6-dione

• Inchi： 1S/C7H8N2O3S/c1-4-6-5(2-13(4,11)12)8-3-9-7(6)10/h3-4H,2H2,1H3,(H,8,9,10)
• InChI Key： REJBWOXEYFLBNC-UHFFFAOYSA-N
• SMILES： C1NC(=O)C2C(C)S(=O)(=O)CC=2N=1

Additional information on 4-hydroxy-5-methyl-5H,7H-6lambda6-thieno3,4-dpyrimidine-6,6-dione

Exploring the Potential of 4-hydroxy-5-methyl-5H,7H-6lambda6-thieno3,4-dpyrimidine-6,6-dione (CAS No. 1935327-71-1) in Modern Research

In the rapidly evolving field of pharmaceutical and chemical research, 4-hydroxy-5-methyl-5H,7H-6lambda6-thieno3,4-dpyrimidine-6,6-dione (CAS No. 1935327-71-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique thieno[3,4-d]pyrimidine core, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly focusing on its potential as a building block for novel therapeutics, particularly in areas such as enzyme inhibition and signal transduction modulation.

The structural complexity of 4-hydroxy-5-methyl-5H,7H-6lambda6-thieno3,4-dpyrimidine-6,6-dione makes it a compelling subject for computational chemistry studies. With the rise of AI-driven drug design, this compound's molecular docking properties are being explored to identify potential protein targets. Its hydrogen-bonding capacity and electron-rich aromatic system contribute to its ability to interact with biological macromolecules, a feature that aligns with current trends in fragment-based drug discovery.

Recent literature highlights the growing importance of sulfur-containing heterocycles like thieno[3,4-d]pyrimidine derivatives in medicinal chemistry. The presence of both hydroxy and dione functional groups in this compound enhances its potential for structure-activity relationship (SAR) studies. These features are particularly relevant in the context of developing selective kinase inhibitors, a hot topic in cancer research and autoimmune disease treatment.

From a synthetic chemistry perspective, CAS No. 1935327-71-1 represents an interesting challenge for green chemistry approaches. The pharmaceutical industry's shift toward sustainable synthesis methods has prompted investigations into eco-friendly routes for producing such complex heterocycles. Researchers are exploring catalyst-free conditions and biocatalytic transformations to access this scaffold, addressing the growing demand for environmentally benign chemical processes.

The compound's potential extends beyond pharmaceutical applications. Materials scientists are examining the electronic properties of 4-hydroxy-5-methyl-5H,7H-6lambda6-thieno3,4-dpyrimidine-6,6-dione for use in organic electronics. Its conjugated system and ability to form stable charge-transfer complexes make it a candidate for organic semiconductor development, particularly in the field of flexible electronics and optoelectronic devices.

Analytical characterization of this compound presents unique opportunities for advancing spectroscopic techniques. The combination of NMR, mass spectrometry, and X-ray crystallography studies on CAS No. 1935327-71-1 contributes to our understanding of molecular conformation and intermolecular interactions in similar heterocyclic systems. These studies are particularly valuable for the quality control of complex pharmaceutical intermediates.

In the context of personalized medicine, derivatives of thieno[3,4-d]pyrimidine are being investigated for their potential to address drug resistance issues. The structural features of 4-hydroxy-5-methyl-5H,7H-6lambda6-thieno3,4-dpyrimidine-6,6-dione may offer solutions to challenges in antibiotic resistance and antiviral therapy, two of the most pressing concerns in contemporary healthcare.

The compound's relevance to metabolomics research is another area gaining attention. As analytical techniques become more sophisticated, researchers are better able to study the metabolic fate of such heterocycles in biological systems. This knowledge is crucial for understanding their pharmacokinetic profiles and potential drug-drug interactions.

From a regulatory perspective, the synthesis and handling of CAS No. 1935327-71-1 must comply with current Good Manufacturing Practice (GMP) standards. The pharmaceutical industry's emphasis on quality by design (QbD) approaches makes thorough characterization of such compounds essential for successful drug development pipelines.

Future research directions for 4-hydroxy-5-methyl-5H,7H-6lambda6-thieno3,4-dpyrimidine-6,6-dione may include exploration of its polymorphic forms and cocrystal formation, important considerations in pharmaceutical formulation. Additionally, its potential as a ligand in metal-organic frameworks (MOFs) could open new avenues in catalysis and molecular recognition technologies.